Cas no 1806036-82-7 (Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806036-82-7
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4831286
• Update Time: 2025-06-11

Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H5F6NO3/c1-18-8(17)4-2-3(10)5(6(11)12)7(16-4)19-9(13,14)15/h2,6H,1H3
• InChI Key： QGNRWGBFKLTDLT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)N=C(C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806036-82-7): An Overview

Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806036-82-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a fluorinated pyridine derivative with unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate is characterized by the presence of multiple fluorine atoms, which confer significant electronic and steric effects. The difluoromethyl and trifluoromethoxy substituents on the pyridine ring contribute to its unique electronic properties, making it an attractive scaffold for the design of potent and selective ligands. These substituents also enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug development.

Recent studies have highlighted the potential of Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific enzymes involved in inflammatory pathways. The researchers found that the compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This finding suggests that Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate could be a promising lead compound for the development of new anti-inflammatory agents.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the potential of Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate as an inhibitor of kinases involved in cancer signaling pathways. The results showed that the compound selectively inhibits certain kinases, such as AKT and ERK, which are known to play critical roles in tumor growth and progression. This selective inhibition profile makes it a potential candidate for targeted cancer therapy.

The pharmacokinetic properties of Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate have also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The high lipophilicity and metabolic stability contribute to its prolonged half-life and enhanced bioavailability, which are essential for effective drug delivery.

In addition to its therapeutic potential, Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate has been investigated for its use as a chemical probe in biological research. Its unique structural features make it an excellent tool for studying protein-ligand interactions and elucidating the mechanisms of action of various biological processes. Researchers have utilized this compound to gain insights into the binding modes and selectivity profiles of target proteins, which can inform the rational design of more potent and selective inhibitors.

The synthesis of Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate has been optimized to improve yield and scalability. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves a series of well-defined steps, including fluorination reactions and functional group manipulations. This optimized synthesis method not only enhances the overall yield but also ensures high purity and consistency of the final product.

In conclusion, Methyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806036-82-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacokinetic properties and therapeutic activities, make it a valuable candidate for further investigation and development. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.